Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate

• IUPAC Name: naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate
• InChI: InChI=1S/C17H13BrO3S/c1-12-11-14(9-10-16(12)18)22(19,20)21-17-8-4-6-13-5-2-3-7-15(13)17/h2-11H,1H3
• InChI Key: CTXKTEVIUVAZHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)OC2=CC=CC3=CC=CC=C32)Br
• Molecular Formula: C17H13BrO3S
• Molecular Weight: 377.3 g/mol

Description

Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate is not fully understood, but it is believed to work by inhibiting specific enzymes or receptors in the body. This compound has been shown to have anti-inflammatory and analgesic effects, which may be due to its ability to inhibit the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to have anti-inflammatory and analgesic effects, as mentioned earlier. It has also been shown to have antifungal and antibacterial properties. Additionally, this compound has been shown to have antioxidant properties, which may make it useful in the development of new materials for energy storage and conversion.

Advantages and Limitations for Lab Experiments

Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate has several advantages for lab experiments. This compound is easy to synthesize using a specific method, and it is stable under normal laboratory conditions. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, which make it useful in a variety of scientific research applications.
However, there are also limitations associated with the use of this compound in lab experiments. This compound may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate. One direction is the development of new materials for energy storage and conversion. This compound has been shown to have antioxidant properties, which may make it useful in the development of new materials for energy storage and conversion.
Another direction is the study of the mechanism of action of this compound. Understanding the mechanism of action of this compound can help researchers develop new compounds with similar or improved properties.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. This compound has several advantages for lab experiments, but there are also limitations associated with its use. There are several future directions for the study of this compound, including the development of new materials for energy storage and conversion and the study of the mechanism of action of this compound.

Synthesis Methods

Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate is synthesized using a specific method that involves the reaction of 4-bromo-3-methylbenzenesulfonyl chloride with naphthalene in the presence of a base. The reaction occurs at room temperature and produces the desired product in high yield. This synthesis method has been optimized to produce high-quality this compound that can be used in scientific research.

Scientific Research Applications

Naphthalen-1-yl 4-bromo-3-methylbenzenesulfonate has been studied extensively for its potential applications in various scientific fields. This compound has been used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It has also been studied for its potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Additionally, this compound has been used in the development of new materials for energy storage and conversion.